Cas no 1227588-36-4 (2-Chloro-3-(chloromethyl)-6-methoxypyridine)

• Product Name: 2-Chloro-3-(chloromethyl)-6-methoxypyridine
• CAS No: 1227588-36-4
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD16608126
• CID: 5617702
• PubChem ID: 129917284
• Update Time: 2025-06-30

2-Chloro-3-(chloromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 1227588-36-4
• EN300-2958546
• 2-chloro-3-(chloromethyl)-6-methoxypyridine
• 2-Chloro-3-chloromethyl-6-methoxypyridine
• Pyridine, 2-chloro-3-(chloromethyl)-6-methoxy-
• 2-Chloro-3-(chloromethyl)-6-methoxypyridine

• MDL： MFCD16608126
• Inchi： 1S/C7H7Cl2NO/c1-11-6-3-2-5(4-8)7(9)10-6/h2-3H,4H2,1H3
• InChI Key： SLXWEJOLMGFFKB-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CC=C(N=1)OC

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±35.0 °C(Predicted)
• pka: 0.09±0.10(Predicted)

Additional information on 2-Chloro-3-(chloromethyl)-6-methoxypyridine

Introduction to 2-Chloro-3-(chloromethyl)-6-methoxypyridine (CAS No: 1227588-36-4) and Its Applications in Modern Chemical Biology

2-Chloro-3-(chloromethyl)-6-methoxypyridine, identified by its CAS number 1227588-36-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and pharmaceutical applications. The presence of both chloro and methoxymethyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-Chloro-3-(chloromethyl)-6-methoxypyridine contribute to its utility in multiple domains, including drug discovery, agrochemical development, and material science. The chloro group at the 2-position and the methoxymethyl group at the 3-position provide reactive sites for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity has been exploited in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging pyridine derivatives for medicinal chemistry applications. Pyridine-based scaffolds are frequently incorporated into drug molecules due to their ability to modulate biological pathways effectively. Specifically, 2-Chloro-3-(chloromethyl)-6-methoxypyridine has been utilized as a key building block in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in developing compounds that interact with enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 2-Chloro-3-(chloromethyl)-6-methoxypyridine is its potential in modulating protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and inhibiting or enhancing these interactions can lead to therapeutic benefits. Researchers have harnessed the reactivity of this compound to design molecules that disrupt or stabilize PPIs relevant to neurological disorders and autoimmune diseases. The methoxymethyl group serves as a handle for further derivatization, allowing chemists to fine-tune binding affinities and selectivity.

The pharmaceutical industry has also explored 2-Chloro-3-(chloromethyl)-6-methoxypyridine as a precursor for antiviral and antibacterial agents. Its structural motif is reminiscent of several known bioactive compounds that exhibit potent activity against pathogens. By modifying its substituents strategically, researchers have generated libraries of compounds with enhanced efficacy and reduced toxicity profiles. These efforts align with global initiatives to combat emerging infectious diseases, where innovative chemical entities are desperately needed.

Beyond pharmaceutical applications, 2-Chloro-3-(chloromethyl)-6-methoxypyridine finds utility in agrochemical research. Pyridine derivatives are common components of pesticides and herbicides due to their ability to interfere with essential biological processes in pests while maintaining low toxicity to non-target organisms. The compound’s reactivity allows for the synthesis of novel agrochemicals that offer improved pest control solutions without compromising environmental safety.

The synthesis of 2-Chloro-3-(chloromethyl)-6-methoxypyridine itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies enable efficient production routes that minimize waste and maximize yield, adhering to green chemistry principles. These methods often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, which highlight the compound’s compatibility with contemporary synthetic strategies.

Recent studies have also highlighted the role of computational chemistry in optimizing derivatives of 2-Chloro-3-(chloromethyl)-6-methoxypyridine. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before experimental validation, significantly reducing time-to-discovery. This integration of computational tools with traditional wet chemistry approaches underscores the interdisciplinary nature of modern chemical biology research.

The future prospects for 2-Chloro-3-(chloromethyl)-6-methoxypyridine are promising, with ongoing investigations exploring its potential in areas such as photopharmacology and nanomedicine. Its ability to be functionalized makes it an ideal candidate for designing photoactivatable probes or drug delivery systems targeting specific disease states. As research continues to uncover new applications, this compound is poised to remain a cornerstone in chemical biology innovation.

In conclusion, 2-Chloro-3-(chloromethyl)-6-methoxypyridine (CAS No: 1227588-36-4) represents a cornerstone molecule in contemporary chemical biology research. Its unique structural features and reactivity make it indispensable in drug discovery, agrochemical development, and material science applications. With advancements in synthetic methodologies and computational tools, this compound continues to drive innovation across multiple scientific disciplines.